Cas no 1354954-65-6 (tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.5]nonane-6-carboxylate)

• Product Name: tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.5]nonane-6-carboxylate
• CAS No: 1354954-65-6
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• MDL: MFCD20441697
• CID: 5189010
• Update Time: 2026-03-05

tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.5]nonane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.5]nonane-6-carboxylate

• MDL： MFCD20441697
• Inchi： 1S/C15H28N2O3/c1-5-19-12-9-11(16)15(12)7-6-8-17(10-15)13(18)20-14(2,3)4/h11-12H,5-10,16H2,1-4H3
• InChI Key： GCAMGINWCAWZCQ-UHFFFAOYSA-N
• SMILES： C1(N)C2(CCCN(C(OC(C)(C)C)=O)C2)C(OCC)C1

Additional information on tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.5]nonane-6-carboxylate

tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.5]nonane-6-carboxylate: A Comprehensive Overview

The compound tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.5]nonane-6-carboxylate, with the CAS number 1354954-65-6, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a six-membered ring with a three-membered ring, creating a highly rigid and versatile framework. The presence of the tert-butyl group, an amino group, and an ethoxy substituent further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules. The spirocyclic structure of tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.5]nonane-6-carboxylate has been shown to exhibit interesting pharmacokinetic properties, making it a promising candidate for various therapeutic applications. Researchers have explored its ability to act as a scaffold for constructing bioisosteres, which are compounds with similar physical properties but different chemical structures, potentially reducing toxicity and improving bioavailability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the spirocyclic core. This is followed by functionalization with the amino and ethoxy groups, which are critical for its biological activity. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency and yield of this process. These methods not only reduce reaction times but also minimize the use of hazardous reagents, aligning with green chemistry principles.

In terms of biological activity, tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.5]nonane-6-carboxylate has demonstrated potential as an inhibitor of certain enzymes and receptors. For instance, studies have shown that it can modulate the activity of kinases, which are key players in cellular signaling pathways. This makes it a valuable tool in the study of diseases such as cancer, where kinase inhibitors are highly sought after for their ability to target specific molecular pathways involved in tumor growth and metastasis.

The structural versatility of this compound also lends itself well to further modification and optimization. By altering the substituents on the spirocyclic core or introducing additional functional groups, researchers can tailor its properties to suit specific biological targets. For example, modifying the ethoxy group to other ether substituents could enhance its solubility or improve its ability to penetrate cellular membranes.

In conclusion, tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.5]nonane-6-carboxylate represents a significant advancement in organic chemistry and drug discovery. Its unique structure, coupled with its promising biological activity, positions it as a valuable compound for further research and development. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in the creation of novel therapeutic agents.